Cas no 2169494-47-5 (3-(cyclopropylamino)propane-1-sulfonyl fluoride)

• Product Name: 3-(cyclopropylamino)propane-1-sulfonyl fluoride
• CAS No: 2169494-47-5
• MF: C₆H₁₂FNO₂S
• MW: 181.228384017944
• CID: 6594946
• PubChem ID: 165735130
• Update Time: 2025-05-21

3-(cyclopropylamino)propane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-(cyclopropylamino)propane-1-sulfonyl fluoride
• EN300-1577032
• 2169494-47-5

• Inchi： 1S/C6H12FNO2S/c7-11(9,10)5-1-4-8-6-2-3-6/h6,8H,1-5H2
• InChI Key： ZYAKGMWNNQKQHM-UHFFFAOYSA-N
• SMILES： S(CCCNC1CC1)(=O)(=O)F

Computed Properties

• Exact Mass: 181.05727796g/mol
• Monoisotopic Mass: 181.05727796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 54.6Ų

Additional information on 3-(cyclopropylamino)propane-1-sulfonyl fluoride

Comprehensive Overview of 3-(cyclopropylamino)propane-1-sulfonyl fluoride (CAS No. 2169494-47-5)

3-(cyclopropylamino)propane-1-sulfonyl fluoride (CAS No. 2169494-47-5) is a specialized sulfonyl fluoride derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in medicinal chemistry and bioconjugation. This compound, characterized by its cyclopropylamino moiety and sulfonyl fluoride functional group, is increasingly being explored for its role in covalent inhibitor design and protein labeling. Researchers are particularly interested in its ability to form stable bonds with nucleophilic residues, making it a valuable tool in chemical biology and drug discovery.

The growing interest in 3-(cyclopropylamino)propane-1-sulfonyl fluoride aligns with the broader trend of exploring covalent inhibitors in therapeutic development. Unlike traditional non-covalent inhibitors, covalent modifiers like this compound offer prolonged target engagement, which can translate to enhanced efficacy and reduced dosing frequency. This has become a hot topic in the pharmaceutical industry, especially in the context of kinase inhibitors and protease-targeting drugs. The compound's sulfonyl fluoride group is particularly noteworthy, as it exhibits selective reactivity with tyrosine and lysine residues, making it a promising candidate for targeted protein degradation strategies.

From a synthetic chemistry perspective, 3-(cyclopropylamino)propane-1-sulfonyl fluoride (CAS No. 2169494-47-5) presents interesting challenges and opportunities. The incorporation of the cyclopropylamino group introduces steric and electronic effects that can modulate the compound's reactivity and solubility. These attributes are critical for optimizing pharmacokinetic properties in drug candidates. Recent advancements in click chemistry and bioorthogonal reactions have further highlighted the utility of sulfonyl fluorides, with this compound being no exception. Its compatibility with aqueous environments and moderate reactivity profile make it suitable for live-cell imaging and proteomics studies.

One of the most frequently searched questions related to 3-(cyclopropylamino)propane-1-sulfonyl fluoride is its stability under physiological conditions. Studies have shown that the sulfonyl fluoride group is hydrolytically stable at neutral pH but reacts selectively with target proteins in cellular environments. This balance between stability and reactivity is a key advantage, as it minimizes off-target effects while enabling efficient labeling. Another common query revolves around the compound's synthetic accessibility. While the preparation of sulfonyl fluorides can be complex, recent methodologies leveraging fluoride exchange reactions have streamlined the synthesis of derivatives like this one.

In the context of AI-driven drug discovery, 3-(cyclopropylamino)propane-1-sulfonyl fluoride has emerged as a valuable scaffold for virtual screening and molecular docking studies. Its modular structure allows for easy derivatization, enabling researchers to explore a wide chemical space. The compound's relevance to fragment-based drug design is another area of active investigation, as its small size and functional group diversity make it an ideal starting point for lead optimization. Additionally, its potential role in PROTACs (Proteolysis-Targeting Chimeras) has sparked interest, given the increasing demand for novel E3 ligase binders.

Environmental and safety considerations are also important when discussing 3-(cyclopropylamino)propane-1-sulfonyl fluoride. While sulfonyl fluorides are generally considered safer than their sulfonyl chloride counterparts, proper handling and storage are essential to ensure stability. The compound's low volatility and moderate water solubility contribute to its manageable environmental footprint, aligning with the principles of green chemistry. Researchers often inquire about compatible solvents and storage conditions, with recommendations typically including anhydrous environments and low temperatures to prolong shelf life.

Looking ahead, the applications of 3-(cyclopropylamino)propane-1-sulfonyl fluoride (CAS No. 2169494-47-5) are expected to expand further. Its versatility in bioconjugation, combined with the growing demand for covalent probes, positions it as a key player in chemical biology. As the field moves toward more precision medicine approaches, compounds like this will likely play a pivotal role in developing next-generation therapeutics and diagnostic tools. The ongoing exploration of its reactivity and selectivity promises to unlock new opportunities in both academia and industry.